Cas no 86960-46-5 (Benzoic acid, 4-[(1-oxodecyl)oxy]-)

• Product Name: Benzoic acid, 4-[(1-oxodecyl)oxy]-
• CAS No: 86960-46-5
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• CID: 660039
• PubChem ID: 3608562
• Update Time: 2025-04-23

Benzoic acid, 4-[(1-oxodecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1-oxodecyl)oxy]-
• 4-Decanoyloxy benzoic acid
• 86960-46-5
• EC 617-941-3
• QTMHHQFADWIZCP-UHFFFAOYSA-N
• 4-decanoyloxybenzoic Acid
• SCHEMBL167685
• NS00001309
• 4-n-decanoyloxybenzoic acid
• Para-Decanoyloxybenzoic Acid
• DTXSID60394134
• 4-(DECANOYLOXY)BENZOICACID
• Benzoic acid, 4-( (1-oxodecyl) oxy)-
• 4-n-nonylcarbonyloxybenzoic acid
• Benzoic acid, 4-((1-oxodecyl)oxy)-
• 4-(DECANOYLOXY)BENZOIC ACID
• p-decanoyloxybenzoic acid
• AKOS024356627

• Inchi： 1S/C17H24O4/c1-2-3-4-5-6-7-8-9-16(18)21-15-12-10-14(11-13-15)17(19)20/h10-13H,2-9H2,1H3,(H,19,20)
• InChI Key： QTMHHQFADWIZCP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)C(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 292.16745924g/mol
• Monoisotopic Mass: 292.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 63.6Ų

Additional information on Benzoic acid, 4-[(1-oxodecyl)oxy]-

Benzoic acid, 4-[(1-oxodecyl)oxy]-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Benzoic acid, 4-[(1-oxodecyl)oxy]-, with the CAS number 86960-46-5, is a specialized organic compound that has garnered significant attention in the realms of chemical synthesis and pharmaceutical applications. This compound, characterized by its unique structural framework, has been the subject of extensive research due to its potential in various biochemical interactions and therapeutic formulations.

The molecular structure of Benzoic acid, 4-[(1-oxodecyl)oxy]- consists of a benzoic acid core substituted with a (1-oxodecyl)oxy group at the 4-position. This configuration imparts distinct physicochemical properties, making it a versatile intermediate in the synthesis of more complex molecules. The presence of the long aliphatic chain enhances its solubility in lipophilic environments, which is a critical factor in drug formulation and delivery systems.

In recent years, the pharmaceutical industry has been exploring novel compounds that can modulate biological pathways effectively. Benzoic acid, 4-[(1-oxodecyl)oxy]- has emerged as a promising candidate due to its ability to interact with various biological targets. Studies have indicated its potential role in anti-inflammatory and antimicrobial applications, leveraging its structural similarity to known pharmacophores. The compound's ability to cross cell membranes efficiently makes it an attractive candidate for topical and oral drug delivery systems.

One of the most compelling aspects of Benzoic acid, 4-[(1-oxodecyl)oxy]- is its incorporation into advanced drug delivery mechanisms. Researchers have been investigating its use in nanoformulations, where it serves as a stabilizing agent and a carrier for active pharmaceutical ingredients (APIs). The compound's hydrophobic nature allows it to encapsulate hydrophobic drugs, enhancing their stability and bioavailability. This has led to the development of novel nanocarriers that promise improved therapeutic outcomes.

The synthesis of Benzoic acid, 4-[(1-oxodecyl)oxy]- is another area of intense interest. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation and enzymatic reactions have been particularly effective in achieving high-purity intermediates. These advancements in synthetic chemistry have not only improved the accessibility of the compound but also opened new avenues for further derivatization and functionalization.

Epidemiological studies have also begun to explore the potential health benefits associated with derivatives of Benzoic acid, 4-[(1-oxodecyl)oxy]-. Initial findings suggest that certain analogs may exhibit protective effects against oxidative stress and inflammation-related diseases. This aligns with the growing interest in natural product-inspired drug discovery, where structurally diverse compounds are screened for their biological activities. The long aliphatic chain in Benzoic acid, 4-[(1-oxodecyl)oxy]- is believed to contribute to its bioactivity by modulating lipid signaling pathways.

The environmental impact of synthesizing and utilizing Benzoic acid, 4-[(1-oxodecyl)oxy]- is another critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalysis and flow chemistry are among the innovative approaches being explored to achieve these goals. Such sustainable practices not only enhance the economic viability of producing the compound but also align with global initiatives to promote environmental stewardship.

The future prospects for Benzoic acid, 4-[(1-oxodecyl)oxy]- are vast and multifaceted. As research continues to uncover new applications, this compound is poised to play a pivotal role in next-generation therapeutics. Its unique structural features offer a rich foundation for designing molecules with tailored properties, making it an invaluable asset in medicinal chemistry. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.